8-Benzyl-2-methyl-4-phenyl-2,8-diazaspiro[4.5]decane

• CAS RN: 79139-62-1
• Molecular Formula: C22H28N2
• Molecular Weight: 320.5 g/mol
• IUPAC Name: 8-benzyl-2-methyl-4-phenyl-2,8-diazaspiro[4.5]decane
• InChI: InChI=1S/C22H28N2/c1-23-17-21(20-10-6-3-7-11-20)22(18-23)12-14-24(15-13-22)16-19-8-4-2-5-9-19/h2-11,21H,12-18H2,1H3
• InChI Key: VQNNVGOTFJJLBG-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(C2(C1)CCN(CC2)CC3=CC=CC=C3)C4=CC=CC=C4

Description

8-Benzyl-2-methyl-4-phenyl-2,8-diazaspiro[4.5]decane is a useful research compound. Its molecular formula is C22H28N2 and its molecular weight is 320.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Lithium aluminium hydride (1.39 g, 37 mmol) was dissolved in tetarhydrofuran (20 mL) and the intermediate (rac)-8-benzyl-2-methyl-4-phenyl-2,8-diaza-spiro[4.5]decane-1,3-dion (2.55 g, 7.32 mmol, dissolved in 20 mL dry tetrahydrofuran) was added slowly. The reaction mixture was stirred at room temperature for 2 h. Water (1.4 mL), sodium hydroxide (15% in water, 1.5 mL) and water (4.2 mL) were added dropwise. The precipitate was filtered off and the filtrate was evaporated. The residue was purified by flash chromatography (hexane/ethyl acetate/triethyl amine 30:20.1) to yield the intermediate (rac)-8-benzyl-2-methyl-4-phenyl-2,8-diaza-spiro[4.5]decane (1.40 g, 60%).